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11beta,17alpha,21-Trihydroxypregnenolone 11beta,17alpha,21-Trihydroxypregnenolone 11beta,17alpha,21-trihydroxypregnenolone is an 11beta-hydroxy steroid, a 17alpha-hydroxy steroid, a 21-hydroxy steroid, a 3beta-hydroxy-Delta(5)-steroid, a primary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It has a role as a mouse metabolite. It derives from a pregnenolone.
Brand Name: Vulcanchem
CAS No.: 1050-84-6
VCID: VC0045218
InChI: InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h3,13-16,18,22-24,26H,4-11H2,1-2H3/t13-,14-,15-,16-,18+,19-,20-,21-/m0/s1
SMILES: CC12CCC(CC1=CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol

11beta,17alpha,21-Trihydroxypregnenolone

CAS No.: 1050-84-6

Reference Standards

VCID: VC0045218

Molecular Formula: C21H32O5

Molecular Weight: 364.5 g/mol

11beta,17alpha,21-Trihydroxypregnenolone - 1050-84-6

CAS No. 1050-84-6
Product Name 11beta,17alpha,21-Trihydroxypregnenolone
Molecular Formula C21H32O5
Molecular Weight 364.5 g/mol
IUPAC Name 2-hydroxy-1-[(3S,8S,9S,10R,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h3,13-16,18,22-24,26H,4-11H2,1-2H3/t13-,14-,15-,16-,18+,19-,20-,21-/m0/s1
Standard InChIKey HAFVWTUQBYRPOB-HCMGWXKDSA-N
Isomeric SMILES C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O)O
SMILES CC12CCC(CC1=CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
Canonical SMILES CC12CCC(CC1=CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
Description 11beta,17alpha,21-trihydroxypregnenolone is an 11beta-hydroxy steroid, a 17alpha-hydroxy steroid, a 21-hydroxy steroid, a 3beta-hydroxy-Delta(5)-steroid, a primary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It has a role as a mouse metabolite. It derives from a pregnenolone.
Synonyms 3β,11β,17α,21-Tetrahydroxy-5-pregnen-20-one; 3β,11β,17,21-Tetrahydroxy-pregn-5-en-20-one
PubChem Compound 11966170
Last Modified Nov 11 2021
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